BENGHE Foundational & Exploratory

Check Availability & Pricing

Dichloroglyoxime chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dichloroglyoxime

Cat. No.: B8113669

An In-depth Technical Guide to Dichloroglyoxime: Properties, Synthesis, and Applications

Introduction

Dichloroglyoxime (CAS No. 2038-44-0) is a versatile chemical compound with significant
utility across various scientific disciplines, including organic synthesis, coordination chemistry,
and analytical chemistry.[1][2] Its unique structure and reactivity make it a valuable precursor
for the synthesis of complex nitrogen-rich heterocyclic compounds, which are often key
intermediates in the development of pharmaceuticals and agrochemicals.[1][2] This technical
guide provides a comprehensive overview of the chemical and physical properties,
experimental protocols for synthesis and analysis, and key applications of dichloroglyoxime
for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Dichloroglyoxime is typically a white to orange or green crystalline powder.[2][3] It is soluble
in polar organic solvents.[3] A summary of its core physical and chemical properties is
presented below.

Table 1: General Chemical and Physical Properties of Dichloroglyoxime
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Property Value Source(s)

CAS Number 2038-44-0 [2][3][4]

Molecular Formula C2H2CI2N202 [2][41[5]

Molecular Weight 156.95 g/mol [1112][4]1[5]
White, orange, or green

Appearance , (2]
crystalline powder

_ _ 200-204 °C[1][2][3]; 213 °C

Melting Point [LI21031161[71I8]
(decomposes)[3][6][7][8]

Boiling Point 335°C [B1[7181[9]

Density 1.80 g/cm3 31718191

Flash Point 156 °C [3I71[81[°]

pKa (Predicted) 3.45+0.10 [31[8]
Room temperature, in a cool,

Storage [1][4]

dark, dry place under inert gas

Table 2: Computed and Spectral Properties
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Property Value Source(s)
(1E,2E)-N,N'-

IUPAC Name dihydroxyethanediimidoy!l [5]
dichloride
INChI=1S/C2H2CI2N202/c3-

InChl 1(5-7)2(4)6-8/h7-8H/b5-1+,6- [3][5]
2+

XLogP3 2.0 [9]

Hydrogen Bond Donor Count 2 [5]

Hydrogen Bond Acceptor

ydrog p 4 [5]

Count

Rotatable Bond Count 1 [5]

Exact Mass 155.9493327 Da [5]

Polar Surface Area

65.2 A2

[5]

Molecular Structure

The structure of dichloroglyoxime features a central carbon-carbon single bond, with each

carbon atom double-bonded to a nitrogen atom, which in turn is bonded to a hydroxyl group

and a chlorine atom.

Figure 1: Chemical structure of Dichloroglyoxime.

Experimental Protocols
Synthesis Methodologies

Dichloroglyoxime is primarily synthesized from glyoxime. Both traditional and modern, safer

methods are employed.

4.1.1. Traditional Synthesis: Chlorination with Elemental Chlorine

This method involves the direct reaction of glyoxime with elemental chlorine gas.[10]
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e Materials: Glyoxime, 95% ethanol, chlorine gas.
e Protocol:
o Suspend glyoxime (e.g., 17.6 g) in 95% ethanol in a reaction vessel.[1]

o Cool the suspension to a low temperature, typically between -20 °C and -30 °C.[1]
Maintaining this temperature is crucial for stabilizing the monochloroglyoxime
intermediate, which allows for a near-quantitative conversion.[1]

o Bubble elemental chlorine gas through the stirred suspension for approximately 30
minutes.[1][10]

o After the reaction is complete, evaporate the ethanol under reduced pressure.

o Wash the resulting crystals with a suitable solvent, such as chloroform, to purify the
product.

o Isolate the dichloroglyoxime product by filtration. Yields for this method are reported to
be in the range of 77% to 97%.[1][10]
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Figure 2: Workflow for the traditional synthesis of Dichloroglyoxime.

4.1.2. Chlorine Gas-Free Synthesis: Using N-Chlorosuccinimide (NCS)

To avoid the hazards associated with handling elemental chlorine gas, a safer "greener”
method using N-chlorosuccinimide (NCS) has been developed.[10][11][12]

e Materials: Glyoxime, N-chlorosuccinimide (NCS), dimethylformamide (DMF), lithium chloride
(LIiCl).

e Protocol:
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o Dissolve glyoxime in DMF.

o Add NCS to the solution. NCS is a solid, making it easier and safer to handle than chlorine
gas.[10]

o Allow the reaction to proceed. A previously reported version of this method resulted in an
inseparable complex of dichloroglyoxime and DMF.[10]

o To obtain pure dichloroglyoxime, perform a workup using lithium chloride.[10][11] This
improved method avoids the need for recrystallization from hazardous solvents like
toluene.[10]

o This procedure provides dichloroglyoxime in high purity with yields comparable to the
traditional chlorine gas method.[10][11][12]

Dissolve Glyoxime
in DMF

Add N-Chlorosuccinimide
(NCS)

Reaction
Proceeds

Perform Workup
with Lithium Chloride

Obtain High Purity
Dichloroglyoxime

Click to download full resolution via product page

Figure 3: Workflow for the chlorine gas-free synthesis of Dichloroglyoxime.
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4.1.3. Alternative Synthesis: Using Oxone® and HCI

Another method avoids chlorine gas by using potassium monoperoxysulfate (commercially
known as Oxone®) and concentrated hydrochloric acid.[13][14]

o Materials: Glyoxime, dimethylformamide (DMF), concentrated hydrochloric acid, potassium
monoperoxysulfate (Oxone®), diethyl ether.

e Protocol:

[¢]

Prepare a solution of concentrated hydrochloric acid in DMF.[13][14]
o Dissolve glyoxime in this reaction solution.[13][14]

o Slowly add potassium monoperoxysulfate to the mixed solution and stir at room
temperature for approximately 2 hours to complete the chlorination reaction.[13][14]

o Add distilled water to the reaction mixture.
o Extract the product using an organic solvent, such as diethyl ether.[13][14]

o Wash the extracted organic layer with an aqueous HCI solution and brine, then dry it with
a drying agent like MgSOa.[13][14]

o Perform vacuum distillation to obtain the final solid product with high purity (>99%) and
high yield (~90%).[14]

Analytical and Characterization Methods

Several analytical techniques are crucial for confirming the purity, structure, and properties of
dichloroglyoxime and its derivatives.

« Titration: Purity of dichloroglyoxime is often determined by titration, with assays typically
showing =98% purity.[1][2]

» X-ray Diffraction (XRD): Single-crystal XRD is a powerful technique used to determine the
precise three-dimensional atomic structure of crystalline dichloroglyoxime and its metal
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complexes.[1] For instance, a cocrystal of dichloroglyoxime was found to crystallize in a
triclinic system with a P-1 space group.[1]

Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR)
spectroscopy are standard methods used to confirm the chemical structure of synthesized
dichloroglyoxime.[12]

Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern of the compound, confirming its identity.[1] Techniques such as Fast Atom
Bombardment (FAB) can be used for analyzing polar and non-volatile compounds like
dichloroglyoxime.[1]

Differential Scanning Calorimetry (DSC): DSC analysis is used to study the thermal
properties of dichloroglyoxime, such as its melting point and decomposition temperature.
[12]

Applications in Research and Development

Dichloroglyoxime is a key building block and reagent in multiple areas of chemical research
and development.

Organic Synthesis: It is a fundamental precursor for synthesizing nitrogen-rich heterocyclic
compounds like tetrazoles and furazans, which are important intermediates in the
development of pharmaceuticals and agrochemicals.[1][2]

Coordination Chemistry: Dichloroglyoxime acts as a versatile ligand, forming stable
complexes with various transition metals, including nickel, cobalt, and copper.[1] These
complexes are investigated for their potential in catalysis and advanced materials science.[1]

[2]

Analytical Chemistry: It serves as an effective chelating agent for the detection and
quantification of metal ions, particularly nickel and palladium, in various samples.[2]

Biochemical Research: Studies have shown that dichloroglyoxime can act as a reversible,
uncompetitive inhibitor of the enzyme lysozyme, making it a useful tool for studying enzyme
kinetics and inhibition mechanisms.[1]
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» Antimicrobial Agent: The compound exhibits antimicrobial properties, which are attributed to
its ability to chlorinate proteins and react with components of bacterial cell walls.[1][4] It is
also used as a high-efficiency industrial fungicide.[3][8]
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Figure 4: Logical relationship of Dichloroglyoxime to its primary applications.

Safety and Handling

According to Safety Data Sheets (SDS), dichloroglyoxime is classified as harmful if
swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory
irritation.[15]

« Handling: Handle in a well-ventilated place.[16] Wear appropriate personal protective
equipment (PPE), including protective gloves, safety glasses or face shield, and a dust
respirator if aerosol generation is possible.[15][16] Avoid contact with skin, eyes, and
clothing.[15][16]

» Storage: Store in a tightly closed container in a cool, dark, and dry place.[1][16] It is
recommended to store under an inert gas as the material may be moisture sensitive.[4]
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e First Aid: In case of inhalation, move to fresh air.[15][16] For skin contact, wash off with soap
and plenty of water.[15] For eye contact, rinse cautiously with water for several minutes.[15]
[16] If swallowed, rinse mouth with water and seek medical attention.[15][16]

This guide provides a foundational understanding of dichloroglyoxime for professionals in
research and drug development. For specific applications and handling procedures, always
refer to the latest Safety Data Sheet and relevant published literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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